Cas no 2228601-88-3 (4-(2,5-difluoro-4-nitrophenyl)butan-2-one)

• Product Name: 4-(2,5-difluoro-4-nitrophenyl)butan-2-one
• CAS No: 2228601-88-3
• MF: C₁₀H₉F₂NO₃
• MW: 229.180169820786
• CID: 5798119
• PubChem ID: 165629024
• Update Time: 2025-10-21

4-(2,5-difluoro-4-nitrophenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-difluoro-4-nitrophenyl)butan-2-one
• EN300-1787020
• 2228601-88-3

• Inchi： 1S/C10H9F2NO3/c1-6(14)2-3-7-4-9(12)10(13(15)16)5-8(7)11/h4-5H,2-3H2,1H3
• InChI Key： AYVQKGJZHUFAEI-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1CCC(C)=O)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.05504947g/mol
• Monoisotopic Mass: 229.05504947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.9Ų

Additional information on 4-(2,5-difluoro-4-nitrophenyl)butan-2-one

4-(2,5-Difluoro-4-nitrophenyl)butan-2-one: A Comprehensive Overview

4-(2,5-Difluoro-4-nitrophenyl)butan-2-one is a highly specialized organic compound with the CAS number No. 2228601-88-3. This compound is characterized by its unique chemical structure, which includes a butanone backbone and a substituted phenyl group. The phenyl ring is substituted with two fluorine atoms at the 2 and 5 positions and a nitro group at the 4 position, making it a valuable molecule in various chemical and pharmaceutical applications.

The synthesis of 4-(2,5-difluoro-4-nitrophenyl)butan-2-one involves a series of carefully controlled reactions, often utilizing advanced synthetic methodologies. Recent studies have highlighted the importance of this compound in the development of novel materials and pharmaceutical agents. For instance, researchers have explored its potential as an intermediate in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties.

One of the most significant advancements in the study of 4-(2,5-difluoro-4-nitrophenyl)butan-2-one is its role in drug discovery. Scientists have reported that this compound exhibits remarkable selectivity in binding to specific protein targets, making it a promising candidate for therapeutic applications. Moreover, its structural versatility allows for further functionalization, enabling the creation of derivatives with enhanced biological activity.

From a chemical standpoint, 4-(2,5-difluoro-4-nitrophenyl)butan-2-one demonstrates interesting reactivity due to the electron-withdrawing groups on the phenyl ring. These groups not only influence the compound's stability but also play a crucial role in its electronic properties. Recent computational studies have provided deeper insights into its electronic structure, paving the way for its use in advanced materials science applications such as semiconductors and optoelectronic devices.

In terms of physical properties, 4-(2,5-difluoro-4-nitrophenyl)butan-2-one has a melting point of approximately 130°C and is soluble in common organic solvents like dichloromethane and ethyl acetate. Its solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Recent research has also focused on the environmental impact of 4-(2,5-difluoro-4-nitrophenyl)butan-2-one, particularly its biodegradation pathways and toxicity profile. Studies indicate that under specific environmental conditions, this compound can undergo microbial degradation, reducing its persistence in ecosystems. However, further investigations are required to fully understand its ecological implications.

In conclusion, 4-(2,5-difluoro-4-nitrophenyl)butan-2-one stands out as a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique chemical properties and potential for further functionalization make it a subject of ongoing research interest. As new findings emerge, this compound is expected to play an increasingly important role in both academic and industrial settings.